Cas no 153870-20-3 (S-Acetyl-PEG3-alcohol)

• Product Name: S-Acetyl-PEG3-alcohol
• CAS No: 153870-20-3
• MF: C₈H₁₆O₄S
• MW: 208.275241851807
• CID: 1327812
• PubChem ID: 60146239
• Update Time: 2025-04-20

S-Acetyl-PEG3-alcohol Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl] ester
• 2-(2-(2-(thioacetyl)ethoxy)ethoxy) ethanol
• 3,6-dioxanon-8-ethylthioacetyl-1-ol
• S-acetyl-PEG3-OH
• S-acetyl-PEG3-alcohol
• AcS-PEG3-OH
• S-(2-(2-(2-hydroxyethoxy)ethoxy)ethyl) ethanethioate
• S-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl] ethanethioate
• AKOS040742593
• C70703
• CS-0115032
• 153870-20-3
• BP-20945
• DA-67363
• SCHEMBL26381747
• HY-141340
• S-Acetyl-PEG3-alcohol

• Inchi： 1S/C8H16O4S/c1-8(10)13-7-6-12-5-4-11-3-2-9/h9H,2-7H2,1H3
• InChI Key： RGQARUNUXUQMFR-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCOCCOCCO

Computed Properties

• Exact Mass: 208.07700
• Monoisotopic Mass: 208.07693016 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.28
• XLogP3: -0.3
• Topological Polar Surface Area: 81.1

Experimental Properties

• PSA: 81.06000
• LogP: 0.29160